Methyl 2-(pyrimidin-5-YL)acetate

• IUPAC Name: methyl 2-pyrimidin-5-ylacetate
• InChI: InChI=1S/C7H8N2O2/c1-11-7(10)2-6-3-8-5-9-4-6/h3-5H,2H2,1H3
• InChI Key: KNCQCFXYHUPWFN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CN=CN=C1
• Molecular Formula: C7H8N2O2
• Molecular Weight: 152.15 g/mol
• CAS No.: 1820683-14-4

Description

“Methyl 2-(pyrimidin-5-YL)acetate” is a chemical compound with the CAS Number: 1820683-14-4. Its molecular formula is C7H8N2O2 and it has a molecular weight of 152.15. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C7H8N2O2/c1-11-7(10)2-6-3-8-5-9-4-6/h3-5H,2H2,1H3. This code provides a standard way to encode the compound’s molecular structure.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available in the search results, pyrimidine derivatives are known to participate in various reactions.

Scientific Research Applications

Synthesis and Large-Scale Production

Methyl 2-(pyrimidin-5-YL)acetate and its analogues have been extensively studied for their synthetic routes, demonstrating the potential for efficient large-scale production. For instance, an efficient synthesis method for methyl 2-(5-hydroxy-3-methoxypyridin-2-yl)acetate and alkyl 2-(5-hydroxypyrimidin-2-yl)acetate has been developed, highlighting the accessibility of these compounds for broader scientific applications (Morgentin et al., 2009).

Chemical Transformations and Derivatives

Chemical modifications of (pyrimidin-2-yl)hydrazones, derived from ethyl acetoacetate, have been shown to promote anomalous cyclization, leading to triazolo[1,5-a]pyrimidine derivatives. These studies reveal the compound's versatility in forming structurally diverse derivatives, offering potential in various chemical applications (Erkin & Krutikov, 2007).

Biological Activity

Research on derivatives of this compound has uncovered significant biological activities. For example, certain derivatives have shown a pronounced plant growth stimulating effect, suggesting potential applications in agriculture and plant biology (Pivazyan et al., 2019).

Diazo Coupling Reactions

Studies on diazo coupling reactions of pyrimidines, including derivatives of this compound, have led to the production of various arylazo derivatives. These reactions have significant implications in dye chemistry and the development of new materials (Hurst, 1983).

Synthetic Routes to Acetic Acids and Esters

The development of synthetic routes to 2-(pyrimidin-2'-yl)acetic acids and esters, including those derived from this compound, has been an area of interest. This research provides insights into the synthesis of complex molecules that could have pharmaceutical and industrial relevance (Brown & Waring, 1977).

Mechanism of Action

The mechanism of action of pyrimidine-based compounds is often associated with their inhibitory response against the expression and activities of certain vital inflammatory mediators.

Safety and Hazards

The compound has been classified with the GHS07 pictogram and carries the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

Future Directions

While specific future directions for “Methyl 2-(pyrimidin-5-YL)acetate” are not available in the search results, research on pyrimidine derivatives is ongoing, with a focus on their potential pharmacological effects.